Cas no 2137748-50-4 (2,4,5-Pyridinetriamine, N2,N2-diethyl-)

• Product Name: 2,4,5-Pyridinetriamine, N2,N2-diethyl-
• CAS No: 2137748-50-4
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5278975
• Update Time: 2025-10-28

2,4,5-Pyridinetriamine, N2,N2-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Pyridinetriamine, N2,N2-diethyl-

• Inchi： 1S/C9H16N4/c1-3-13(4-2)9-5-7(10)8(11)6-12-9/h5-6H,3-4,11H2,1-2H3,(H2,10,12)
• InChI Key： VHBCFLNMORFZIS-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=NC=C(N)C(N)=C1

Additional information on 2,4,5-Pyridinetriamine, N2,N2-diethyl-

2,4,5-Pyridinetriamine, N2,N2-Diethyl: A Comprehensive Overview

The compound with CAS No 2137748-50-4, commonly referred to as 2,4,5-pyridinetriamine or N₂,N₂-diethyl-2,4,5-pyridinetriamine, is a versatile organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure and functional groups. The pyridine ring serves as the core framework, with three amino groups (-NH₂) attached at positions 2, 4, and 5. Additionally, the nitrogen atom at position 2 is substituted with two ethyl groups (N₂,N₂-diethyl), which introduces steric hindrance and influences the compound's reactivity and solubility properties.

The synthesis of N₂,N₂-diethyl-2,4,5-pyridinetriamine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable pyridine derivative with amine groups. The introduction of the diethyl substituents at position 2 is often achieved through alkylation or acylation followed by reduction. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

The physical properties of CAS No 2137748-50-4 are influenced by its molecular structure. The presence of multiple amino groups imparts basicity to the molecule, making it a potential candidate for applications in coordination chemistry. The steric bulk introduced by the diethyl substituents at position 2 affects the solubility in polar solvents and may influence its ability to act as a ligand in metal complexes. Recent studies have focused on understanding the relationship between the molecular structure of this compound and its physical properties using computational chemistry techniques such as density functional theory (DFT) calculations.

In terms of applications, N₂,N₂-diethyl-2,4,5-pyridinetriamine has shown promise in several areas. Its ability to coordinate with metal ions makes it a valuable ligand in the synthesis of transition metal complexes. These complexes have potential applications in catalysis, sensing technologies, and drug delivery systems. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions due to its ability to stabilize metal centers effectively.

The biological activity of CAS No 2137748-50-4 has also been explored in recent studies. Some research indicates that this compound exhibits moderate antioxidant properties due to its electron-rich aromatic system. This property could be exploited in designing new therapeutic agents or food additives with antioxidant capabilities. Furthermore, preliminary toxicity studies suggest that this compound has low cytotoxicity under standard experimental conditions.

The environmental impact of N₂,N_₂-diethyl-2,4,5-pyridinetriamine is another area of interest for researchers. Understanding its biodegradation pathways and environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent studies have focused on evaluating its degradation under aerobic and anaerobic conditions using microbial cultures.

In conclusion, CAS No 2137748-50-4, or N₂,N₂-diethyl-